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Hydrolysis of a Related Tin Fluoride Compound

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tetrafluorostannane

CAS No.: 7783-62-2

Cat. No.: S573210

While data for SnFa is missing, the hydrolysis of tin(II) fluoride (SnF2) in concentrated aqueous solution
has been studied and results in the formation of a tin(II) fluoride oxide with the formula SnaOFe [1]. The key

details of this reaction and the resulting compound are summarized below.

Table 1: Reaction Summary and Product Identification

Aspect Details

Reactant Tin(ll) fluoride (SnF2)

Reaction Condition Hydrolysis in concentrated aqueous solution [1]
Product Formed Tin(Il) fluoride oxide, SnaOFe [1]

Product Significance  First evidence of a basic tin(ll) fluoride forming from an aqueous system [1]

Table 2: Crystalline Structure of Sn4OFe

Property Description
Crystal System Orthorhombic [1]
Space Group P212121 [1]
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Property Description

Unit Cell Parameters a=16.088(3) A, b =10.681(2) A, c = 4.940(1) A [1]

Coordination Four distinct tin sites: one tetragonal-based pyramidal, three trigonal-

Geometry pyramidal [1]

Overall Structure Three-dimensional polymeric network with bridging fluorine and oxygen
atoms [1]

The following diagram illustrates the synthesis path for SnaOFs and the related preparation method for SnFa

itself:

Hydrolysis Reaction

Reaction

Click to download full resolution via product page

>Synthesis pathways for SnaOFe via SnF2 hydrolysis and for SnFa from SnCla.

Need Custom Synthesis?
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reaction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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